Fulvoplumierin

• CAS No.: 20867-01-0
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol
• IUPAC Name: methyl (7E)-7-[(E)-but-2-enylidene]-1-oxocyclopenta[c]pyran-4-carboxylate
• InChI: InChI=1S/C14H12O4/c1-3-4-5-9-6-7-10-11(13(15)17-2)8-18-14(16)12(9)10/h3-8H,1-2H3/b4-3+,9-5+
• InChI Key: RFUJEBHESHKXKW-PRKJJMSOSA-N
• Isomeric SMILES: C/C=C/C=C/1\C=CC2=C1C(=O)OC=C2C(=O)OC
• SMILES: CC=CC=C1C=CC2=C1C(=O)OC=C2C(=O)OC
• Synonyms: fulvoplumierin

Description

Fulvoplumierin is a chemical compound found in the plant species Plumeria rubra. It is an antibiotic that inhibits the growth of Mycobacterium tuberculosis. The plant has also been shown to have antifungal, antiviral, analgesic, antispasmodic, and hypoglycemic properties.

Molecular Structure Analysis

The molecular formula of this compound is C14H12O4. Its average mass is 244.243 Da and its monoisotopic mass is 244.073563 Da. The structure of this compound includes 31 bonds, 19 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 7 double bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 2 ester(s) (aliphatic).

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving this compound.

Physical and Chemical Properties Analysis

This compound is an orange needle-like compound. It sublimes in high vacuum. Its UV max (ethanol) is at 272, 365 nm (e 7,000).

Scientific Research Applications

Isolation and Pharmacological Potential

Fulvoplumierin, a lactone compound (C14H12O4), has been isolated from the bark of Himatanthus sucuuba, a plant native to South America. The isolation process involved the use of n-hexane fractionation, with the compound's identity confirmed through various analytical techniques including elemental analysis, infrared spectroscopy, mass spectrometry, and melting point determinations. Preliminary screenings have hinted at this compound's pharmacological and anticancer activities, although detailed investigations into its specific applications and mechanisms of action in these areas are required to fully understand its potential (Perdue & Blomster, 1978).

Antiviral Properties

This compound has also shown promise as an inhibitor of the human immunodeficiency virus type 1 (HIV-1) reverse transcriptase. This discovery was made through a screening process that evaluated the HIV-1 reverse transcriptase inhibitory potential of natural products, including this compound. The compound exhibited significant activity in this assay, suggesting its potential as a natural product-based approach to combating HIV-1. The specific mechanisms through which this compound exerts its antiviral effects, as well as its efficacy and safety in clinical settings, remain areas for further research (Tan et al., 1991).

Mechanism of Action

While the specific mechanism of action of Fulvoplumierin is not well-documented, it is known to have antimicrobial properties. It is also part of the pharmacological activities of Plumeria rubra, which include antibacterial, antiviral, anti-inflammatory, antipyretic, antidiabetic, hepatoprotective, anticancer, anthelmintic, and antifertility effects.